molecular formula C7H10BrNO6 B1622446 (3-Acetyloxy-2-bromo-2-nitropropyl) acetate CAS No. 34564-38-0

(3-Acetyloxy-2-bromo-2-nitropropyl) acetate

Cat. No.: B1622446
CAS No.: 34564-38-0
M. Wt: 284.06 g/mol
InChI Key: GALJOEMOAKHCBH-UHFFFAOYSA-N
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Description

(3-Acetyloxy-2-bromo-2-nitropropyl) acetate , also known as bronopol , is a chemical compound widely used as a preservative in cosmetics, pharmaceuticals, and industrial products. Its broad-spectrum antimicrobial activity makes it valuable for various applications .


Synthesis Analysis

Bronopol can be synthesized through several methods, including acetylation of 2-bromo-2-nitropropan-1,3-diol. The reaction involves the acetylation of the hydroxyl group with acetic anhydride, resulting in the formation of the acetylated compound .


Molecular Structure Analysis

   O    ||    C - O - CH₂ - Br    ||    |    O     NO₂ 

Chemical Reactions Analysis

Bronopol can undergo degradation reactions, leading to the formation of various by-products. Some of these include 2-bromo-2-nitroethanol , tri(hydroxymethyl) nitromethane , 2-bromoethanol , bromonitromethane , nitromethane , and formaldehyde . These transformation products may exhibit different toxicities and mutagenic properties .


Physical and Chemical Properties Analysis

  • Toxicity : While bronopol itself has low toxicity, its degradation products may pose health risks .

Mechanism of Action

Bronopol acts as a biocide by disrupting bacterial cell membranes and inhibiting essential cellular processes. It affects both Gram-positive and Gram-negative bacteria, making it effective in managing diseases in crops such as rice .

Future Directions

: Chai, S., Qin, M., Ma, Y., Gao, H., He, Q., & Zhang, H. (2018). Analysis of bronopol (2-bromo-2-nitropropan-1,3-diol) residues in rice by SPE using Bond Elut Plexa and liquid chromatography-tandem mass spectrometry. Analytical and Bioanalytical Chemistry, 410(1), 399–405. Link

Properties

IUPAC Name

(3-acetyloxy-2-bromo-2-nitropropyl) acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10BrNO6/c1-5(10)14-3-7(8,9(12)13)4-15-6(2)11/h3-4H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GALJOEMOAKHCBH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OCC(COC(=O)C)([N+](=O)[O-])Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H10BrNO6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30402215
Record name 2-Bromo-2-nitropropane-1,3-diyl diacetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30402215
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

284.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

34564-38-0
Record name 1,3-Propanediol, 2-bromo-2-nitro-, 1,3-diacetate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=34564-38-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2-Bromo-2-nitropropane-1,3-diyl diacetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30402215
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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